1-Benzoyl-4-[(2-naphthyloxy)acetyl]piperazine

• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 1-(4-benzoylpiperazin-1-yl)-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C23H22N2O3/c26-22(17-28-21-11-10-18-6-4-5-9-20(18)16-21)24-12-14-25(15-13-24)23(27)19-7-2-1-3-8-19/h1-11,16H,12-15,17H2
• InChI Key: XELUACCHACEZTO-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)COC2=CC3=CC=CC=C3C=C2)C(=O)C4=CC=CC=C4

Description

1-Benzoyl-4-[(2-naphthyloxy)acetyl]piperazine is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a piperazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of 1-Benzoyl-4-[(2-naphthyloxy)acetyl]piperazine involves its binding to the 5-HT1A receptor. This receptor is a subtype of the serotonin receptor that is involved in various biological processes, including anxiety, depression, and pain pathways. Binding of this compound to the 5-HT1A receptor results in the activation of downstream signaling pathways, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, including:
1. Analgesic effects: this compound has been shown to have analgesic effects, making it useful for investigating pain pathways.
2. Anxiolytic effects: this compound has been shown to have anxiolytic effects, making it useful for investigating anxiety disorders.
3. Antidepressant effects: this compound has been shown to have antidepressant effects, making it useful for investigating depression.
4. Modulation of serotonin receptor function: this compound has been shown to be a selective agonist of the 5-HT1A receptor, making it useful for investigating the role of this receptor in various biological processes.

Advantages and Limitations for Lab Experiments

1-Benzoyl-4-[(2-naphthyloxy)acetyl]piperazine has several advantages and limitations for lab experiments. Some of the advantages include:
1. High purity: The synthesis method has been optimized to produce high yields of pure compound, making it suitable for large-scale production.
2. Selective agonist: this compound is a selective agonist of the 5-HT1A receptor, making it useful for investigating the role of this receptor in various biological processes.
Some of the limitations include:
1. Limited solubility: this compound has limited solubility in water, making it difficult to work with in aqueous solutions.
2. Limited stability: this compound has limited stability, making it difficult to store for extended periods of time.

Future Directions

There are several future directions for the study of 1-Benzoyl-4-[(2-naphthyloxy)acetyl]piperazine. Some of these include:
1. Investigation of other serotonin receptor subtypes: While this compound is a selective agonist of the 5-HT1A receptor, there are other subtypes of serotonin receptors that may be involved in various biological processes.
2. Study of the role of this compound in mental health disorders: Given its anxiolytic and antidepressant effects, further investigation of the role of this compound in mental health disorders may be warranted.
3. Development of new analogs: The synthesis method for this compound could be used to develop new analogs with improved solubility, stability, and potency.
Conclusion
This compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a selective agonist of the 5-HT1A receptor and exhibits a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. While it has several advantages and limitations for lab experiments, there are several future directions for the study of this compound, including the investigation of other serotonin receptor subtypes, the role of this compound in mental health disorders, and the development of new analogs.

Synthesis Methods

The synthesis of 1-Benzoyl-4-[(2-naphthyloxy)acetyl]piperazine involves the reaction of 2-naphthol with benzoyl chloride to form 2-naphthyl benzoate. This compound is then reacted with piperazine and acetic anhydride to produce the final product, this compound. The synthesis method has been optimized to produce high yields of pure compound, making it suitable for large-scale production.

Scientific Research Applications

1-Benzoyl-4-[(2-naphthyloxy)acetyl]piperazine has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. Some of the scientific research applications of this compound include:
1. Investigation of serotonin receptors: this compound has been shown to be a selective agonist of the 5-HT1A receptor, making it useful for investigating the role of this receptor in various biological processes.
2. Study of pain pathways: this compound has been shown to have analgesic effects, making it useful for investigating the mechanisms of pain pathways.
3. Investigation of anxiety and depression: this compound has been shown to have anxiolytic and antidepressant effects, making it useful for investigating the role of these processes in mental health disorders.